Cas no 221176-49-4 (5,10-Dihydro-2-methyl-4H-thieno2,3-b1,5benzodiazepin-4-one(Olanzapine Impurity))

• Product Name: 5,10-Dihydro-2-methyl-4H-thieno2,3-b1,5benzodiazepin-4-one(Olanzapine Impurity)
• CAS No: 221176-49-4
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD18252448
• CID: 244174
• PubChem ID: 29978685
• Update Time: 2025-09-22

5,10-Dihydro-2-methyl-4H-thieno2,3-b1,5benzodiazepin-4-one(Olanzapine Impurity) Chemical and Physical Properties

Names and Identifiers

• Olanzapine Related Compound B
• LogP
• 5,10-Dihydro-2-methyl-4H-thieno[2,3-b][1,5]benzodiazepin-4-one (Olanzapine Impurity)
• 2-methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one
• 4H-Thieno[2,3-b][1,5]benzodiazepin-4-one,5,10-dihydro-2-methyl-
• 5,10-Dihydro-2-methyl-4H-thieno[2,3-b][1,5]benzodiazepin-4-one (Olanzapine Impurity)
• Olanzapine Impurity B
• 2-Methyl-4,9-dihydro-3-thia-4,9-diazabenzo[f]azulene-10-one
• 5,10-Dihydro-2-methyl-4H-thieno[2,3-b][1,5]benzodiazepin-4-one
• Olanzapine lactam
• Q27251689
• SCHEMBL1728316
• 5,10-dihydro-2-methyl-4h-thieno[2,3-b][1,5]benzodiazepine-4-one
• OLANZAPINE IMPURITY B [EP IMPURITY]
• DTXSID20176635
• MFCD18252448
• SCHEMBL8490022
• FT-0666988
• UNII-154GKG25DA
• F50820
• 2-Methyl-5,10-dihydro-4H-thieno(2,3-b)(1,5)benzodiazepin-4-one
• 2-methyl-5,10-dihydro-4h-thieno[2,3-b][1,5]benzodiazepin-4-one
• 154GKG25DA
• CS-W004412
• J-014516
• Olanzapine EP Impurity B
• Z2049899603
• 221176-49-4
• Olanzapine specified impurity B [EP]
• 2-Methyl-5,10-dihydro-4H-benzo[b]thieno[2,3-e][1,4]diazepin-4-one
• AKOS000282906
• 5-methyl-4-thia-2,9-diazatricyclo[8.4.0.0?,?]tetradeca-1(14),3(7),5,10,12-pentaen-8-one
• LY-301664
• 4H-Thieno(2,3-b)(1,5)benzodiazepin-4-one, 5,10-dihydro-2-methyl-
• LY 301664
• LVTDAJJOMLNXFS-UHFFFAOYSA-N
• 5,10-Dihydro-2-methyl-4H-thieno[2,3-b][1,5]benzodiazepin-4-one(Olanzapine Impurity)
• EN300-305239
• 5-methyl-4-thia-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),3(7),5,10,12-pentaen-8-one
• Olanzapine-related Compound B
• AS-48543
• 2-Methyl-5,10-dihydro-4H-thieno[2,3-b][1,5]benzodiazepin-4-one (Olanzapine Lactame)
• DTXCID8099126
• HY-W004412
• Olanzapine specified impurity B
• OLANZAPINE IMPURITY B (EP IMPURITY)
• Olanzapine-lactam
• 5-METHYL-4-THIA-2,9-DIAZATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),3(7),5,10,12-PENTAEN-8-ONE
• 5,10-Dihydro-2-methyl-4H-thieno[2,3-beta][1,5]benzodiazepin-4-one (Olanzapine Impurity)
• 5,10-Dihydro-2-methyl-4H-thieno2,3-b1,5benzodiazepin-4-one(Olanzapine Impurity)

• MDL： MFCD18252448
• Inchi： 1S/C12H10N2OS/c1-7-6-8-11(15)13-9-4-2-3-5-10(9)14-12(8)16-7/h2-6,14H,1H3,(H,13,15)
• InChI Key： LVTDAJJOMLNXFS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C(NC3C=CC=CC=3NC1=2)=O

Computed Properties

• Exact Mass: 230.0515
• Monoisotopic Mass: 230.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.292
• Melting Point: 235-237°C
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.635
• PSA: 41.13

5,10-Dihydro-2-methyl-4H-thieno2,3-b1,5benzodiazepin-4-one(Olanzapine Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines